N-{[(2,4-dimethylphenyl)amino]carbonothioyl}-1-naphthamide

• IUPAC Name: N-[(2,4-dimethylphenyl)carbamothioyl]naphthalene-1-carboxamide
• InChI: InChI=1S/C20H18N2OS/c1-13-10-11-18(14(2)12-13)21-20(24)22-19(23)17-9-5-7-15-6-3-4-8-16(15)17/h3-12H,1-2H3,(H2,21,22,23,24)
• InChI Key: LPANDIFLZKNBFI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=S)NC(=O)C2=CC=CC3=CC=CC=C32)C
• Molecular Formula: C20H18N2OS
• Molecular Weight: 334.4 g/mol

Description

N-{[(2,4-dimethylphenyl)amino]carbonothioyl}-1-naphthamide, also known as DAPH-1, is a synthetic compound that has been extensively studied for its potential applications in scientific research. DAPH-1 has been shown to have a wide range of biochemical and physiological effects, and its mechanism of action has been the subject of much research. In

Mechanism of Action

N-{[(2,4-dimethylphenyl)amino]carbonothioyl}-1-naphthamide inhibits the Wnt/β-catenin signaling pathway by binding to the protein Dishevelled (Dvl), which is a key mediator of the pathway. Dvl is involved in the transduction of the Wnt signal from the cell surface to the nucleus, where it regulates gene expression. N-{[(2,4-dimethylphenyl)amino]carbonothioyl}-1-naphthamide binds to the Dvl PDZ domain, which prevents the interaction between Dvl and other proteins in the pathway, leading to the inhibition of Wnt signaling.
Biochemical and physiological effects:
N-{[(2,4-dimethylphenyl)amino]carbonothioyl}-1-naphthamide has been shown to have a wide range of biochemical and physiological effects, including the inhibition of cancer cell proliferation, the promotion of stem cell differentiation, and the acceleration of wound healing. N-{[(2,4-dimethylphenyl)amino]carbonothioyl}-1-naphthamide has also been shown to have anti-inflammatory effects and to promote bone formation.

Advantages and Limitations for Lab Experiments

N-{[(2,4-dimethylphenyl)amino]carbonothioyl}-1-naphthamide has several advantages for use in lab experiments, including its specificity for the Wnt/β-catenin signaling pathway and its ability to inhibit the pathway at low concentrations. However, N-{[(2,4-dimethylphenyl)amino]carbonothioyl}-1-naphthamide has some limitations, including its potential for off-target effects and its limited solubility in aqueous solutions.

Future Directions

There are several future directions for research on N-{[(2,4-dimethylphenyl)amino]carbonothioyl}-1-naphthamide, including the development of more potent and selective inhibitors of the Wnt/β-catenin signaling pathway, the investigation of the role of N-{[(2,4-dimethylphenyl)amino]carbonothioyl}-1-naphthamide in the regulation of stem cell differentiation, and the exploration of the potential therapeutic applications of N-{[(2,4-dimethylphenyl)amino]carbonothioyl}-1-naphthamide in the treatment of cancer, osteoporosis, and other diseases. Additionally, further research is needed to elucidate the mechanism of action of N-{[(2,4-dimethylphenyl)amino]carbonothioyl}-1-naphthamide and to identify potential off-target effects.
In conclusion, N-{[(2,4-dimethylphenyl)amino]carbonothioyl}-1-naphthamide is a synthetic compound that has shown promise for its potential applications in scientific research. Its specificity for the Wnt/β-catenin signaling pathway and its wide range of biochemical and physiological effects make it a valuable tool for the study of cellular processes and the development of new therapies for a variety of diseases.

Synthesis Methods

The synthesis of N-{[(2,4-dimethylphenyl)amino]carbonothioyl}-1-naphthamide involves a multi-step process that includes the reaction of 2,4-dimethylaniline with carbon disulfide to form the corresponding dithiocarbamate. The dithiocarbamate is then reacted with 1-naphthylamine to form N-{[(2,4-dimethylphenyl)amino]carbonothioyl}-1-naphthamide. The purity of the final product can be confirmed by thin-layer chromatography and nuclear magnetic resonance spectroscopy.

Scientific Research Applications

N-{[(2,4-dimethylphenyl)amino]carbonothioyl}-1-naphthamide has been shown to be a potent inhibitor of the Wnt/β-catenin signaling pathway, which is involved in many cellular processes including embryonic development, tissue regeneration, and cancer progression. This pathway is also implicated in the pathogenesis of several diseases, including osteoporosis, Alzheimer's disease, and diabetes. N-{[(2,4-dimethylphenyl)amino]carbonothioyl}-1-naphthamide has been used in a variety of scientific research applications, including the study of cancer cell proliferation, stem cell differentiation, and wound healing.